Cas no 1806135-71-6 (2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806135-71-6
• MF: C₈H₅BrF₃NO₄
• MW: 316.028812170029
• CID: 4835099
• Update Time: 2025-05-26

2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5BrF3NO4/c9-1-3-5(7(15)16)6(4(14)2-13-3)17-8(10,11)12/h2,14H,1H2,(H,15,16)
• InChI Key： CEMXADXGTRPTOS-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=C(C(=CN=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806135-71-6)

2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by the CAS number 1806135-71-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a bromomethyl substituent, a hydroxy group, and a trifluoromethoxy moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The bromomethyl group (–CH₂Br) at the 2-position of the pyridine ring introduces reactivity that is highly valuable for further functionalization through nucleophilic substitution reactions. This feature allows for the facile introduction of various pharmacophores, making it an attractive building block for medicinal chemists. Additionally, the hydroxy group at the 5-position and the trifluoromethoxy group at the 4-position contribute to the compound's overall electronic properties and potential interactions with biological targets. The carboxylic acid functionality at the 3-position further enhances its utility as a precursor in peptide synthesis and other bioconjugation strategies.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. The unique combination of substituents in 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid positions it as a promising candidate for developing novel therapeutic agents. Specifically, the trifluoromethoxy group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. This has led to extensive research into its potential applications in oncology, immunology, and anti-inflammatory therapies.

One of the most compelling aspects of this compound is its role as a key intermediate in synthesizing small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, studies have demonstrated its utility in constructing inhibitors of kinases and other protein kinases, which are pivotal in regulating cellular signaling pathways implicated in diseases such as cancer. The bromomethyl group serves as an excellent handle for introducing affinity labels or probes that can be used to study enzyme mechanisms and identify novel therapeutic targets.

The hydroxy group also plays a crucial role in modulating the pharmacokinetic properties of derivatives derived from this compound. Hydroxylated metabolites are often more soluble and exhibit reduced toxicity compared to their non-hydroxylated counterparts. This characteristic makes 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid an ideal candidate for generating prodrugs or compounds designed to undergo metabolic activation into active pharmaceutical ingredients (APIs).

Recent advances in computational chemistry have further enhanced the utility of this compound by enabling high-throughput virtual screening (HTVS) and molecular docking studies. These computational approaches allow researchers to rapidly evaluate the binding affinity of derivatives to biological targets, thereby accelerating the drug discovery process. For example, virtual screening campaigns have identified several promising analogs of this compound that exhibit potent activity against bacterial enzymes responsible for antibiotic resistance.

The synthesis of 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid itself presents an interesting challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. These advancements underscore the importance of this compound not only as a research tool but also as a practical component in industrial-scale drug production.

In conclusion, 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806135-71-6) represents a significant advancement in medicinal chemistry due to its versatile structure and broad applicability. Its unique combination of functional groups makes it an invaluable intermediate for developing novel therapeutics targeting various diseases. As research continues to uncover new biological pathways and drug targets, compounds like this will remain at the forefront of pharmaceutical innovation.